Cas no 1566187-80-1 (Thiazole, 5-[2-(bromomethyl)butyl]-)

• Product Name: Thiazole, 5-[2-(bromomethyl)butyl]-
• CAS No: 1566187-80-1
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5284673
• Update Time: 2025-06-11

Thiazole, 5-[2-(bromomethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[2-(bromomethyl)butyl]-

• Inchi： 1S/C8H12BrNS/c1-2-7(4-9)3-8-5-10-6-11-8/h5-7H,2-4H2,1H3
• InChI Key： DJGVUUGILDIQDO-UHFFFAOYSA-N
• SMILES： S1C(CC(CBr)CC)=CN=C1

Additional information on Thiazole, 5-[2-(bromomethyl)butyl]-

Thiazole, 5-[2-(bromomethyl)butyl]- (CAS No. 1566187-80-1): A Comprehensive Overview

Thiazole, 5-[2-(bromomethyl)butyl]-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1566187-80-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic compound belongs to the thiazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of a bromomethyl substituent at the 2-position of the butyl chain introduces unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Thiazole, 5-[2-(bromomethyl)butyl]- consists of a five-membered ring containing sulfur and nitrogen atoms, which are essential for its pharmacological properties. The bromomethyl group at the 5-position enhances its utility as a building block in organic synthesis, particularly in the development of drugs targeting neurological and inflammatory disorders. Recent advancements in medicinal chemistry have highlighted its potential in modulating enzyme activity and receptor binding, making it a focal point in drug discovery efforts.

In recent years, researchers have been exploring the pharmacological profile of Thiazole, 5-[2-(bromomethyl)butyl]- to identify novel therapeutic applications. Studies have demonstrated its efficacy in inhibiting certain enzymes associated with chronic inflammatory diseases. The bromomethyl functionality allows for further chemical modification, enabling the synthesis of more complex derivatives with enhanced pharmacokinetic properties. This flexibility has been exploited in the development of novel antiviral agents, where the compound serves as a precursor for designing molecules that can interfere with viral replication mechanisms.

The synthetic pathways for preparing Thiazole, 5-[2-(bromomethyl)butyl]- have been optimized to ensure high yield and purity, making it accessible for industrial-scale production. One common method involves the reaction of thiazole-5-carboxaldehyde with 1-bromobutane in the presence of a suitable base catalyst. This reaction proceeds efficiently under mild conditions, yielding the desired product with minimal byproducts. The ease of synthesis underscores its importance as a commercial chemical intermediate.

The biological activity of Thiazole, 5-[2-(bromomethyl)butyl]- has been extensively studied in preclinical models. Research has shown that it exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. These findings have prompted further investigation into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that it may have neuroprotective properties, making it a promising candidate for treating neurodegenerative disorders like Alzheimer's disease.

The chemical stability and solubility profile of Thiazole, 5-[2-(bromomethyl)butyl]- are critical factors that influence its pharmaceutical applicability. The compound demonstrates good stability under standard storage conditions but requires careful handling due to its reactive nature. Its solubility in both polar and non-polar solvents makes it versatile for formulation into various drug delivery systems. This characteristic is particularly advantageous in developing targeted therapies where specific solubility profiles are desired.

The regulatory landscape for compounds like Thiazole, 5-[2-(bromomethyl)butyl]- is continually evolving to ensure safety and efficacy in pharmaceutical applications. Manufacturers must adhere to stringent guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects ranging from synthesis and quality control to clinical testing and market approval. Compliance with these standards is essential to ensure that drugs based on this compound are safe and effective for patient use.

The future prospects for Thiazole, 5-[2-(bromomethyl)butyl]- are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design techniques are expected to yield new derivatives with improved pharmacological properties. Collaborative efforts between academia and industry are likely to accelerate the development process, bringing novel treatments to market more rapidly. As our understanding of biological systems continues to grow, the potential uses for this compound are expected to expand further.